Cas no 2634-45-9 (9,12-Octadecadienoicacid (9Z,12Z)-, butyl ester)
2634-45-9 structure
Product Name:9,12-Octadecadienoicacid (9Z,12Z)-, butyl ester
CAS No:2634-45-9
MF:C22H40O2
MW:336.551807403564
CID:259362
PubChem ID:102296
Update Time:2025-04-19
9,12-Octadecadienoicacid (9Z,12Z)-, butyl ester Chemical and Physical Properties
Names and Identifiers
-
- 9,12-Octadecadienoicacid (9Z,12Z)-, butyl ester
- Butyl (9Z,12Z)-9,12-octadecadienoate
- 133280_ALDRICH
- AC1L2PZS
- butyl (9Z,12Z)-octadeca-9,12-dienoate
- Butyl isocyanide
- CTK1A6074
- EINECS 220-458-7
- linoleic acid butyl ester
- Linolsaeurebutylester
- NBN
- n-butyl isocyanide
- n-butyl isonitrile
- n-butyl linoleate
- tert-butylisonitrile
- 2634-45-9
- butyl-9,12-octadecadienoate
- butyl octadeca-9,12-dienoate
- DTXSID70863003
- 2025317-03-5
- SVGGKWILBMPIJV-UTJQPWESSA-N
- DTXSID701016821
- 9,12-OCTADECADIENOIC ACID (9Z,12Z)-, BUTYL ESTER
- UNII-M960F1ZW3F
- M960F1ZW3F
- butyl linoleate
- LINOLEIC ACID, BUTYL ESTER
- EINECS 220-121-4
- Q27283685
- Butyl 9,12-octadecadienoate
- 9,12-Octadecadienoic acid (Z,Z)-, butyl ester
- BUTYL LINOLATE
- NS00049341
- SCHEMBL542265
-
- Inchi： 1S/C22H40O2/c1-3-5-7-8-9-10-11-12-13-14-15-16-17-18-19-20-22(23)24-21-6-4-2/h9-10,12-13H,3-8,11,14-21H2,1-2H3/b10-9-,13-12-
- InChI Key： SVGGKWILBMPIJV-UTJQPWESSA-N
- SMILES： O(CCCC)C(CCCCCCC/C=C\C/C=C\CCCCC)=O
Computed Properties
- Exact Mass: 336.303
- Monoisotopic Mass: 336.303
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 24
- Rotatable Bond Count: 18
- Complexity: 318
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 2
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3A^2
- XLogP3: 8.2
Experimental Properties
- Density: 0.88
- Boiling Point: 417.1°Cat760mmHg
- Flash Point: 94.1°C
- Refractive Index: 1.465
- PSA: 26.3
- LogP: 7.14320
9,12-Octadecadienoicacid (9Z,12Z)-, butyl ester Related Literature
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
-
Helga Garcia,Rui Ferreira,Marija Petkovic,Jamie L. Ferguson,Maria C. Leitão,H. Q. Nimal Gunaratne,Luís Paulo N. Rebelo Green Chem., 2010,12, 367-369
-
Albertus D. Handoko,Khoong Hong Khoo,Teck Leong Tan,Hongmei Jin,Zhi Wei Seh J. Mater. Chem. A, 2018,6, 21885-21890
2634-45-9 (9,12-Octadecadienoicacid (9Z,12Z)-, butyl ester) Related Products
- 112-63-0(Methyl linoleate)
- 103213-60-1(13-Docosenoic acid,1,1'-anhydride, (13Z,13'Z)-)
- 143485-69-2(13-Docosenoic acid,9-octadecen-1-yl ester)
- 76649-16-6(Ethyl trans-4-decenoate)
- 9004-96-0(Poly(ethylene glycol) Monooleate (Technical Grade ~70%))
- 31501-11-8(cis-3-Hexenyl caproate)
- 142-77-8(Butyl Oleate)
- 17673-62-0(9,12-Octadecadienoicacid (9Z,12Z)-, (9Z,12Z)-9,12-octadecadien-1-yl ester)
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
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